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Compound of Interest

Compound Name: Barium iodide dihydrate

Cat. No.: B1341596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

barium iodide dihydrate (BaI₂·2H₂O). The information is curated for researchers, scientists,

and professionals in drug development who require a thorough understanding of this

compound for their work. This document presents quantitative data in structured tables, details

relevant experimental methodologies, and includes a visualization of the compound's synthesis

and dehydration pathway.

Core Physical Properties
Barium iodide dihydrate is a white to off-white crystalline solid at room temperature.[1] It is an

inorganic compound that exists as a hydrate, meaning water molecules are incorporated into

its crystal lattice.[1][2] The anhydrous form, BaI₂, can be obtained by heating the dihydrate.[2]

Quantitative Data Summary
The key physical properties of barium iodide dihydrate are summarized in the table below for

easy reference and comparison.
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Property Value Anhydrous Value

Molecular Formula BaI₂·2H₂O BaI₂

Molecular Weight 427.167 g/mol [1][2] 391.136 g/mol [2]

Appearance
White to off-white crystalline

solid/powder[1]
White orthorhombic crystals

Density 4.916 g/cm³[1][2] 5.15 g/cm³[2]

Melting Point

Decomposes; loses first H₂O

at ~98.9°C, second at ~539°C;

full decomposition at

~740°C[1][3]

711 °C[2]

Solubility in Water

166.7 g/100 mL at 0°C; 221

g/100 mL at 20°C; 246.6 g/100

mL at 70°C[2]

-

Solubility in Other Solvents
Readily soluble in alcohol and

acetone[1][2]
Soluble in ethanol and acetone

Crystal Structure Monoclinic[3]
Orthorhombic (similar to

PbCl₂)[2]

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

barium iodide dihydrate. These are generalized protocols that can be adapted for the specific

analysis of this compound.

Synthesis of Barium Iodide Dihydrate
A common method for the synthesis of barium iodide dihydrate is through the neutralization

of barium carbonate with hydroiodic acid in an aqueous solution.[4]

Protocol:

In a well-ventilated fume hood, slowly add a stoichiometric amount of hydroiodic acid (HI) to

a suspension of barium carbonate (BaCO₃) in deionized water with constant stirring. The
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reaction is as follows: BaCO₃(s) + 2HI(aq) → BaI₂(aq) + H₂O(l) + CO₂(g)

Continue stirring until the effervescence of carbon dioxide ceases, indicating the completion

of the reaction.

Filter the resulting solution to remove any unreacted barium carbonate or other solid

impurities.

Gently heat the filtrate to concentrate the solution.

Allow the concentrated solution to cool slowly to room temperature, which will induce the

crystallization of barium iodide dihydrate (BaI₂·2H₂O).

Collect the crystals by filtration and wash them with a small amount of cold deionized water.

Dry the crystals under vacuum at a low temperature to prevent premature dehydration.

Determination of Density
The density of barium iodide dihydrate can be determined using the gas pycnometry method,

which is suitable for solid powders.

Protocol:

Calibrate the gas pycnometer using a standard sphere of known volume.

Accurately weigh a sample of dry barium iodide dihydrate powder.

Place the sample in the pycnometer's sample chamber.

Following the instrument's operating procedure, admit an inert gas (typically helium) into the

reference chamber and then expand it into the sample chamber.

The instrument measures the pressure difference and, knowing the volumes of the

chambers, calculates the volume of the solid sample, excluding pore and inter-particle

spaces.

The density is then calculated by dividing the mass of the sample by its measured volume.
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Thermal Analysis (Dehydration and Decomposition)
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful

techniques to study the thermal behavior of barium iodide dihydrate, specifically its

dehydration and decomposition points.

Protocol:

Place a small, accurately weighed sample of barium iodide dihydrate into an appropriate

TGA/DSC pan (e.g., alumina or platinum).

Place the sample pan and a reference pan into the TGA/DSC instrument.

Heat the sample from ambient temperature to approximately 800°C at a controlled heating

rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen).

The TGA will record the mass loss as a function of temperature. The stepwise mass loss will

correspond to the loss of the two water molecules of hydration, followed by decomposition.

The DSC will record the heat flow into or out of the sample relative to the reference,

indicating endothermic or exothermic transitions such as dehydration and

melting/decomposition. The temperatures for the loss of the first and second water

molecules are approximately 98.9°C and 539°C, respectively, with complete decomposition

occurring around 740°C.[1][3]

Determination of Solubility
The solubility of barium iodide dihydrate in water at various temperatures can be determined

by preparing saturated solutions and measuring the concentration of the dissolved salt.

Protocol:

Prepare a series of sealed flasks, each containing a known volume of deionized water.

Add an excess amount of barium iodide dihydrate to each flask to ensure a saturated

solution is formed.
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Place the flasks in temperature-controlled water baths set to the desired temperatures (e.g.,

0°C, 20°C, 70°C).

Stir the solutions for a sufficient time to reach equilibrium (e.g., 24 hours).

Once equilibrium is reached, carefully withdraw a known volume of the supernatant liquid

from each flask, ensuring no solid particles are transferred.

Determine the concentration of barium iodide in the withdrawn samples. This can be done by

gravimetric analysis (evaporating the water and weighing the residue) or by titration.

Calculate the solubility in grams of solute per 100 mL of water for each temperature.

Synthesis and Dehydration Pathway
The following diagram illustrates the logical workflow for the synthesis of barium iodide
dihydrate from barium carbonate and its subsequent thermal dehydration to the anhydrous

form.
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Caption: Synthesis and stepwise dehydration of barium iodide dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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